![molecular formula C15H14O4 B2773522 7-(oxiran-2-ylmethoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one CAS No. 84229-45-8](/img/structure/B2773522.png)
7-(oxiran-2-ylmethoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one
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Overview
Description
The compound “7-(oxiran-2-ylmethoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one” is a complex organic molecule. It contains an oxirane (or epoxy) group, which is a three-membered ring containing two carbons and one oxygen. It also contains a chromene structure, which is a heterocyclic compound consisting of a benzene ring fused to a heterocyclic ring containing a carbon and an oxygen .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the formation of the oxirane ring and the chromene structure. One possible method for forming an oxirane ring is through the reaction of a compound containing a carbon-carbon double bond with a peracid, such as m-chloroperoxybenzoic acid (MCPBA) . The chromene structure could potentially be formed through a [4+2] cycloaddition reaction .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The oxirane ring is a three-membered ring, which introduces strain into the molecule. The chromene structure is a fused ring system, which can have various effects on the properties of the molecule .Chemical Reactions Analysis
The oxirane ring is highly reactive due to ring strain and can undergo ring-opening reactions with various nucleophiles. The chromene structure could potentially undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the presence of any additional functional groups. Oxiranes are generally polar due to the presence of an oxygen atom, and chromenes can have varying properties depending on the substitution pattern on the benzene ring .Scientific Research Applications
Synthesis and Antioxidant Activity
One study details the synthesis of new chromeno carbamodithioates from 2, 3-dimethyl-7-(oxiran-2-ylmethoxy)-4H-chromen-4-one, demonstrating potent antioxidant activities. These compounds showed significant free radical scavenging activity, comparable to ascorbic acid, highlighting their potential as antioxidant agents (Bandari et al., 2017).
Molecular Docking Studies
The same study by Bandari et al. also conducted molecular docking studies with cyclooxygenase-2 to identify interactions between the protein and ligands. This suggests the potential of these compounds in drug development, particularly for conditions involving oxidative stress and inflammation.
Synthesis of Chromones
Another research focus is on the synthesis of chromones, annulated with oxygen-containing heterocycles, to explore their biological activity. This includes the development of synthetic strategies for chromones annulated at the C(7)-C(8) bond with various heterocycles, indicating the structural versatility and potential application of these compounds in creating pharmacologically active molecules (Shokol et al., 2019).
Antimicrobial Activity
Compounds derived from 7-(oxiran-2-ylmethoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one have also been evaluated for their antimicrobial activity. For instance, 4-triazolylmethoxy-2H-chromen-2-one derivatives synthesized through a cyclocondensation reaction demonstrated significant antibacterial and antifungal activities, which could be leveraged in the development of new antimicrobial agents (Panda et al., 2011).
Non-Linear Optical (NLO) Properties
The synthesis and characterization of chromene derivatives have shown that these compounds possess distinct non-linear optical (NLO) properties, making them suitable for applications in optical materials and devices. The study on novel heterocyclic coumarin-based pyrano-chromene derivatives revealed their potential in electronic and structural applications due to their appealing π-bonded skeleton and significant NLO properties (Arif et al., 2022).
Mechanism of Action
Future Directions
The study and application of complex organic molecules like this one are an active area of research in organic chemistry. Potential future directions could include exploring its synthesis, studying its reactivity, and investigating its potential applications in fields such as medicinal chemistry or materials science .
properties
IUPAC Name |
7-(oxiran-2-ylmethoxy)-2,3-dihydro-1H-cyclopenta[c]chromen-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O4/c16-15-13-3-1-2-11(13)12-5-4-9(6-14(12)19-15)17-7-10-8-18-10/h4-6,10H,1-3,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYHCODIZCHCJAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)C(=O)OC3=C2C=CC(=C3)OCC4CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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